Cas no 168400-03-1 (Phenol,4-[(1S,2S,5R)-5-ethenyl-5-methyl-2-(1-methylethenyl)cyclohexyl]-)

Phenol,4-[(1S,2S,5R)-5-ethenyl-5-methyl-2-(1-methylethenyl)cyclohexyl]- structure

168400-03-1 structure

Product Name:Phenol,4-[(1S,2S,5R)-5-ethenyl-5-methyl-2-(1-methylethenyl)cyclohexyl]-

CAS No:168400-03-1

Molecular Formula:C₁₈H₂₄O

Molecular Weight:256.382565498352

CID:228703

Phenol,4-[(1S,2S,5R)-5-ethenyl-5-methyl-2-(1-methylethenyl)cyclohexyl]- Properties

Names and Identifiers

- Phenol,4-[(1S,2S,5R)-5-ethenyl-5-methyl-2-(1-methylethenyl)cyclohexyl]-
- Cyclobakuchiol A
- Phenol,4-[5-ethenyl-5-methyl-2-(1-methylethenyl)cyclohexyl]-, [1S-(1a,2b,5b)]-
- Phenol, 4-[(1S,2S,5R)-5-ethenyl-5-methyl-2-(1-methylethenyl)cyclohexyl]-
- InChIKey： DUTYKARAVUNUBK-KZNAEPCWSA-N
- Inchi： 1S/C18H24O/c1-5-18(4)11-10-16(13(2)3)17(12-18)14-6-8-15(19)9-7-14/h5-9,16-17,19H,1-2,10-12H2,3-4H3/t16-,17-,18-/m1/s1
- SMILES： C1(O)=CC=C([C@H]2C[C@@](C=C)(C)CC[C@@H]2C(C)=C)C=C1

Computed Properties

Exact Mass: 256.18282

Experimental Properties

PSA: 20.23
Boiling Point: 363.3±42.0 °C(Predicted)
pka: 10.21±0.30(Predicted)
Density: 1.009±0.06 g/cm3(Predicted)

Phenol,4-[(1S,2S,5R)-5-ethenyl-5-methyl-2-(1-methylethenyl)cyclohexyl]- Related Literature

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John M. Herbert,Martin Head-Gordon Phys. Chem. Chem. Phys., 2006,8, 68-78
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Gregory K. L. Goh CrystEngComm, 2013,15, 672-678
4. A novel fluorescent probe for the detection of Golgi nitroreductase under hypoxic conditions†

Qian Zhang,Yonghe Tang,Sirui Song,Juanjuan Peng,Weiying Lin New J. Chem., 2022,46, 14333-14337
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Yukihiro Arakawa,Ken Yamanomoto,Hazuki Kita,Masami Tanaka,Naoki Haraguchi,Shinichi Itsuno,Yasushi Imada Chem. Sci., 2017,8, 5468-5475
6. Reconfigurable OR and XOR logic gates based on dual responsive on–off–on micromotors†

Yonggang Dong,Mei Liu,Hui Zhang,Bin Dong Nanoscale, 2016,8, 8378-8383
7. An acoustofluidic device for efficient mixing over a wide range of flow rates†

Hunter Bachman,Chuyi Chen,Joseph Rufo,Shuaiguo Zhao,Shujie Yang,Zhenhua Tian,Nitesh Nama,Po-Hsun Huang,Tony Jun Huang Lab Chip, 2020,20, 1238-1248
8. Determination of halofuginone hydrobromide in medicated animal feeds

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Related Categories

Natural Products and Extracts Plant Extracts Plant based Otholobium glandulosum

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